Cas no 2460928-81-6 (2-(4-acetyl-1,4-diazepan-1-yl)-N-(3-chloro-4-fluorophenyl)acetamide)

• Product Name: 2-(4-acetyl-1,4-diazepan-1-yl)-N-(3-chloro-4-fluorophenyl)acetamide
• CAS No: 2460928-81-6
• MF: C₁₅H₁₉ClFN₃O₂
• MW: 327.781666040421
• CID: 5327533
• PubChem ID: 34926436
• Update Time: 2025-06-22

2-(4-acetyl-1,4-diazepan-1-yl)-N-(3-chloro-4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS040888661
• 2460928-81-6
• 2-(4-acetyl-1,4-diazepan-1-yl)-N-(3-chloro-4-fluorophenyl)acetamide
• F6841-0043

• Inchi： 1S/C15H19ClFN3O2/c1-11(21)20-6-2-5-19(7-8-20)10-15(22)18-12-3-4-14(17)13(16)9-12/h3-4,9H,2,5-8,10H2,1H3,(H,18,22)
• InChI Key： CYMMKMJAJHTJCM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(CN1CCN(C(C)=O)CCC1)=O)F

Computed Properties

• Exact Mass: 327.1149827g/mol
• Monoisotopic Mass: 327.1149827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.6Ų

Additional information on 2-(4-acetyl-1,4-diazepan-1-yl)-N-(3-chloro-4-fluorophenyl)acetamide

2-(4-Acetyl-1,4-Diazepan-1-Yl)-N-(3-Chloro-4-Fluorophenyl)Acetamide: A Comprehensive Overview

The compound with CAS No. 2460928-81-6, known as 2-(4-Acetyl-1,4-Diazepan-1-Yl)-N-(3-Chloro-4-Fluorophenyl)Acetamide, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising biological properties. Recent studies have highlighted its role in drug discovery and material science, making it a focal point for researchers worldwide.

Structure and Synthesis: The molecule consists of a 1,4-diazepane ring system, which is a seven-membered ring containing two nitrogen atoms. The acetyl group attached to the diazepane ring introduces additional functionality, enhancing the compound's chemical reactivity. The 3-chloro-4-fluorophenyl group further contributes to the molecule's complexity and potential applications. Synthesis of this compound involves a multi-step process, often utilizing advanced catalytic techniques to ensure high yields and purity. Researchers have explored various synthetic pathways, including microwave-assisted synthesis and enzymatic catalysis, to optimize the production process.

Biological Activity: Recent studies have demonstrated that 2-(4-Acetyl-1,4-Diazepan-1-Yl)-N-(3-Chloro-4-Fluorophenyl)Acetamide exhibits significant biological activity in vitro. It has shown promise as a potential drug candidate for treating neurodegenerative diseases due to its ability to modulate key cellular pathways. Additionally, the compound has been investigated for its anti-inflammatory properties, making it a valuable tool in pharmacological research.

Applications in Material Science: Beyond its biological applications, this compound has found utility in material science. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and sensors. Researchers have explored its potential as a building block for self-assembling monolayers and nanomaterials, leveraging its structural complexity for innovative applications.

Safety and Handling: As with any chemical compound, proper handling and storage are essential. The compound should be stored in a cool, dry place away from direct sunlight to prevent degradation. Researchers are advised to follow standard safety protocols when working with this compound to minimize exposure risks.

Future Prospects: The ongoing research into 2-(4-Acetyl-1,4-Diazepan-1-Yl)-N-(3-Chloro-4-Fluorophenyl)Acetamide suggests that it holds immense potential for future innovations. Its versatility across multiple disciplines ensures that it will remain a subject of interest for researchers seeking novel solutions in drug development and materials science.